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methoxyphenyl)methanol

Cat. No.: B154498 Get Quote

A Technical Guide to 3-Benzyloxy-4-methoxybenzyl alcohol

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical and physical properties of 3-Benzyloxy-4-

methoxybenzyl alcohol, along with relevant experimental protocols and pathway visualizations.

Physicochemical Properties
3-Benzyloxy-4-methoxybenzyl alcohol, also known as (3-(Benzyloxy)-4-
methoxyphenyl)methanol, is an organic compound with the molecular formula C15H16O3[1].

Its properties are summarized in the table below.
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Property Value Source

Molecular Weight 244.28 g/mol [1]

Exact Mass 244.109944368 Da [1]

Molecular Formula C15H16O3 [1]

CAS Number 1860-60-2 [1]

IUPAC Name

(4-methoxy-3-

phenylmethoxyphenyl)methan

ol

[1]

XLogP3 2.2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Topological Polar Surface Area 38.7 Å² [1]

Heavy Atom Count 18 [1]

Synthesis and Experimental Protocols
A notable application of 3-Benzyloxy-4-methoxybenzyl alcohol is in solid-phase organic

synthesis. One method involves its use in the creation of a 3-methoxy-4-benzyloxybenzyl

alcohol (MBBA) resin. This process is carried out in a two-step sequence under microwave

irradiation.

Preparation of 3-Methoxy-4-benzyloxybenzaldehyde
Resin

Reaction Setup: Commercially available Merrifield resin is reacted with vanillin.

Monitoring: The formation of the resin is monitored by the appearance of a C=O stretching

frequency at 1688 cm⁻¹ and an O=C–H stretching frequency at 2760 cm⁻¹ in FTIR analysis.
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Further verification is done by observing the aldehydic resonance at 9.78 ppm in the 1H

MAS-NMR spectrum[2].

Loading Determination: The loading of the aldehyde group is determined by nitrogen

analysis involving a 2,4-dinitrophenyl hydrazine (DNP) derivative, with a reported loading of

1.081 mmol/g, corresponding to a 99% yield[2].

Reduction to 3-Methoxy-4-benzyloxybenzyl alcohol
(MBBA) Resin

Reduction Step: The 3-methoxy-4-benzyloxybenzaldehyde resin is then reduced using

sodium borohydride (NaBH4) to yield the MBBA resin[2][3].

Cleavage of Resin-Bound Ethers
Cleavage of molecules from the MBBA resin can be achieved using 2,3-dichloro-5,6-

dicyanobenzoquinone (DDQ) to release the corresponding alcohols in good yields[2][3]. The p-

methoxybenzyl (MPM) protecting group is readily removed by DDQ in dichloromethane with a

small amount of water at room temperature[3].

Experimental Workflow: Synthesis of MBBA Resin
The following diagram illustrates the workflow for the synthesis of 3-methoxy-4-

benzyloxybenzyl alcohol (MBBA) resin.
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Synthesis of MBBA Resin Application and Cleavage
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Caption: Workflow for the synthesis and application of MBBA resin.

Biological Activity and Related Compounds
While specific signaling pathways for 3-benzyloxy-4-methoxybenzyl alcohol are not extensively

documented, related compounds have shown significant biological activity. For instance, 3,5-

dihydroxy-4-methoxybenzyl alcohol (DHMBA), an antioxidant first isolated from the Pacific

oyster Crassostrea gigas, has been studied for its protective effects against oxidative stress[4]

[5]. DHMBA has been shown to improve working memory and reduce anxiety in aged mice,

potentially through the inhibition of the Nrf2-Keap1 protein-protein interaction, which

upregulates antioxidant response genes[5].
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Another related compound, 3-hydroxy-4-methoxybenzyl alcohol, is a metabolite of vanillic acid

and has been shown to inhibit aldehyde oxidase[6].

The structural similarity of 3-benzyloxy-4-methoxybenzyl alcohol to these biologically active

molecules suggests potential for further investigation into its pharmacological properties.

Logical Relationship of Related Compounds
The following diagram illustrates the relationship between 3-benzyloxy-4-methoxybenzyl

alcohol and some of its biologically active analogs.
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Caption: Relationship between 3-benzyloxy-4-methoxybenzyl alcohol and its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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